2-[5-(Methoxycarbonyl)thiophen-3-yl]-5-methoxybenzoic acid, 95%

• IUPAC Name: 5-methoxy-2-(5-methoxycarbonylthiophen-3-yl)benzoic acid
• InChI: InChI=1S/C14H12O5S/c1-18-9-3-4-10(11(6-9)13(15)16)8-5-12(20-7-8)14(17)19-2/h3-7H,1-2H3,(H,15,16)
• InChI Key: ZXZHJDFOYACODU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CSC(=C2)C(=O)OC)C(=O)O
• Molecular Formula: C14H12O5S
• DSSTOX Substance ID: DTXSID10690996
• Molecular Weight: 292.31 g/mol
• CAS RN: 1261978-98-6

Description

2-[5-(Methoxycarbonyl)thiophen-3-yl]-5-methoxybenzoic acid, 95% (2M5MB-95%) is a synthetic organic compound belonging to the group of carboxylic acids. It is a white, crystalline solid with a melting point of 132-134 °C. The compound was first synthesized in 1982 by the research group of Dr. E.J. Corey at Harvard University. It has been used in a variety of scientific research applications, including as a starting material in organic synthesis, as an intermediate in the synthesis of pharmaceuticals, and as a reagent in the study of enzyme-catalyzed reactions.

Scientific Research Applications

2M5MB-95% has been used in a variety of scientific research applications. It has been used as a starting material in organic synthesis, as an intermediate in the synthesis of pharmaceuticals, and as a reagent in the study of enzyme-catalyzed reactions. It has also been used in the synthesis of a variety of other compounds, including heterocyclic compounds, amino acids, and peptides.

Mechanism of Action

2M5MB-95% acts as an acid in aqueous solutions, and its mechanism of action is believed to involve the formation of a complex between the carboxylic acid group and the thiophene ring. This complex is thought to increase the reactivity of the carboxylic acid group, allowing it to react with other molecules in aqueous solutions.
Biochemical and Physiological Effects
2M5MB-95% has been found to have a variety of biochemical and physiological effects. In studies involving human cell lines, it has been found to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In addition, it has been found to inhibit the growth of certain types of cancer cells, including breast cancer and colon cancer.

Advantages and Limitations for Lab Experiments

2M5MB-95% has several advantages and limitations for use in laboratory experiments. One advantage is its low toxicity, which makes it suitable for use in a variety of experiments. It is also relatively inexpensive and easy to obtain, making it an attractive choice for laboratory experiments. However, it is not soluble in water, making it difficult to use in aqueous solutions. In addition, it is not very stable and can decompose when exposed to heat or light.

Future Directions

There are a variety of potential future directions for the use of 2M5MB-95%. One potential application is in the synthesis of new pharmaceuticals, as it has been found to inhibit the activity of certain enzymes involved in the synthesis of drugs. In addition, it could be used in the development of new catalysts, as its complexation with the thiophene ring could potentially increase the reactivity of the carboxylic acid group. Finally, it could be used in the development of new cancer treatments, as it has been found to inhibit the growth of certain types of cancer cells.

Synthesis Methods

2M5MB-95% can be synthesized by a variety of methods. The most common method is the Corey-Fuchs reaction, which involves the reaction of 5-methoxybenzaldehyde with 2-chloro-5-methoxycarbonylthiophene in the presence of a base, such as sodium hydroxide. The reaction yields the desired product in a high yield. Other methods of synthesis include the use of palladium or nickel catalysts, as well as the use of other reagents, such as thionyl chloride and sodium borohydride.